Cas no 1194974-49-6 (1-(aminomethyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(aminomethyl)-N-methylcyclopropan-1-amine
• CAS No: 1194974-49-6
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• MDL: MFCD17170804
• CID: 5617890
• PubChem ID: 67002565
• Update Time: 2025-06-30

1-(aminomethyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1194974-49-6
• 1-(aminomethyl)-N-methylcyclopropan-1-amine
• EN300-2994127
• SCHEMBL1354052

• MDL： MFCD17170804
• Inchi： 1S/C5H12N2/c1-7-5(4-6)2-3-5/h7H,2-4,6H2,1H3
• InChI Key： URIMBVCIVIKPKI-UHFFFAOYSA-N
• SMILES： N(C)C1(CN)CC1

Computed Properties

• Exact Mass: 100.100048391g/mol
• Monoisotopic Mass: 100.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 38Ų

Additional information on 1-(aminomethyl)-N-methylcyclopropan-1-amine

Recent Advances in the Study of 1-(Aminomethyl)-N-methylcyclopropan-1-amine (CAS: 1194974-49-6) in Chemical Biology and Pharmaceutical Research

The compound 1-(aminomethyl)-N-methylcyclopropan-1-amine (CAS: 1194974-49-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's cyclopropane ring and amine functionalities make it a versatile building block for the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

Recent studies have highlighted the role of 1-(aminomethyl)-N-methylcyclopropan-1-amine as a key intermediate in the synthesis of small-molecule inhibitors targeting enzymes such as monoamine oxidases (MAOs) and histone deacetylases (HDACs). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective MAO-B inhibitors, which are being explored for their neuroprotective effects in Parkinson's disease. The compound's ability to modulate neurotransmitter levels through MAO inhibition has also sparked interest in its potential applications for depression and anxiety disorders.

In addition to its role in CNS drug development, 1-(aminomethyl)-N-methylcyclopropan-1-amine has been investigated for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel peptidomimetics with potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting its potential as a scaffold for next-generation antibiotics.

The synthetic pathways for 1-(aminomethyl)-N-methylcyclopropan-1-amine have also been optimized in recent years. A 2023 paper in Organic Process Research & Development described a scalable, high-yield synthesis using reductive amination of cyclopropanecarbaldehyde derivatives, which significantly improved the compound's accessibility for industrial applications. This advancement is particularly relevant given the growing demand for cost-effective and sustainable synthetic methods in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 1-(aminomethyl)-N-methylcyclopropan-1-amine-based therapeutics. Pharmacokinetic studies have indicated variable bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Furthermore, the compound's potential off-target effects, particularly its interaction with other amine-processing enzymes, require further investigation to ensure therapeutic specificity and safety.

In conclusion, 1-(aminomethyl)-N-methylcyclopropan-1-amine (CAS: 1194974-49-6) represents a compelling case study in the intersection of chemical biology and drug discovery. Its dual applications in CNS disorders and antimicrobial therapy, coupled with recent synthetic advancements, position it as a valuable tool for medicinal chemists. Future research directions should focus on addressing its pharmacokinetic limitations and expanding its therapeutic scope through targeted structural modifications.